Cas no 1704125-84-7 (2-(4-bromofuran-2-yl)propan-2-amine)
2-(4-bromofuran-2-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromofuran-2-yl)propan-2-amine
- EN300-1923822
- 1704125-84-7
-
- Inchi: 1S/C7H10BrNO/c1-7(2,9)6-3-5(8)4-10-6/h3-4H,9H2,1-2H3
- InChI Key: DILIEZFEFOSLJQ-UHFFFAOYSA-N
- SMILES: BrC1=COC(=C1)C(C)(C)N
Computed Properties
- Exact Mass: 202.99458g/mol
- Monoisotopic Mass: 202.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 39.2Ų
2-(4-bromofuran-2-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923822-1g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-5g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 5g |
$3977.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-10g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 10g |
$5897.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-0.05g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-0.1g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-0.25g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-0.5g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-1.0g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1923822-2.5g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1923822-5.0g |
2-(4-bromofuran-2-yl)propan-2-amine |
1704125-84-7 | 5g |
$3977.0 | 2023-05-31 |
2-(4-bromofuran-2-yl)propan-2-amine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-(4-bromofuran-2-yl)propan-2-amine
Introduction to 2-(4-bromofuran-2-yl)propan-2-amine (CAS No. 1704125-84-7)
2-(4-bromofuran-2-yl)propan-2-amine (CAS No. 1704125-84-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, combines a furan ring with a brominated substituent and an amine functional group, making it a versatile intermediate in the development of various bioactive molecules.
The molecular structure of 2-(4-bromofuran-2-yl)propan-2-amine consists of a propyl chain linked to an amine group, with the propyl chain further substituted at the second carbon by a 4-bromo-furan moiety. This particular arrangement imparts distinct reactivity and functionality, enabling its use in diverse chemical transformations. The presence of the bromine atom at the 4-position of the furan ring enhances its utility as a synthetic building block, facilitating nucleophilic substitution reactions and cross-coupling processes.
In recent years, 2-(4-bromofuran-2-yl)propan-2-amine has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application lies in the synthesis of novel heterocyclic compounds, which are known for their broad spectrum of biological activities. The furan ring is a privileged scaffold in medicinal chemistry, often incorporated into molecules targeting neurological disorders, infectious diseases, and cancer. The bromine substituent further expands the synthetic possibilities, allowing for further derivatization through palladium-catalyzed coupling reactions.
Recent studies have highlighted the potential of 2-(4-bromofuran-2-yl)propan-2-amine as a precursor in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the reactivity of the bromo-furan moiety, researchers have been able to construct complex kinase inhibitors with improved selectivity and potency. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are key targets in oncology therapy.
Another emerging area where 2-(4-bromofuran-2-yl)propan-2-amine has found utility is in the synthesis of antiviral agents. The structural features of this compound allow for the design of molecules that can interact with viral proteases or polymerases, thereby inhibiting viral replication. Specifically, modifications to the amine group and the propyl chain have been investigated to enhance binding affinity and reduce toxicity. Preliminary results suggest that certain derivatives exhibit significant antiviral activity against RNA viruses, making them attractive candidates for further development.
The chemical synthesis of 2-(4-bromofuran-2-yl)propan-2-amine itself presents interesting challenges due to its sensitive functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of its molecular framework. Additionally, computational methods are increasingly being employed to optimize synthetic routes and predict the properties of derived compounds.
The pharmacological profile of 2-(4-bromofuran-2-yl)propan-2-amine is still under active investigation. Initial studies have revealed potential interactions with various biological targets, including receptors and enzymes involved in inflammation and pain signaling. This has sparked interest in exploring its therapeutic applications beyond oncology and antiviral treatments. For example, analogs of this compound have shown anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory pathways.
In conclusion, 2-(4-bromofuran-2-y l)propan - 2 - am ine ( CAS No . 170 4125 -84 -7 ) represents a valuable asset in modern pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an indispensable intermediate for synthesizing bioactive molecules with diverse therapeutic potential . As research continues to uncover new applications , this compound is poised to play an increasingly important role in drug discovery and development .
1704125-84-7 (2-(4-bromofuran-2-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)